![molecular formula C18H20N2O2S B4179421 N-[4-(1-piperidinylcarbonyl)phenyl]-2-(2-thienyl)acetamide](/img/structure/B4179421.png)
N-[4-(1-piperidinylcarbonyl)phenyl]-2-(2-thienyl)acetamide
Overview
Description
N-[4-(1-piperidinylcarbonyl)phenyl]-2-(2-thienyl)acetamide, commonly known as PTAC, is a novel compound with potential applications in scientific research. It belongs to the class of thienylacetamide derivatives and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of PTAC is not fully understood, but it has been shown to interact with various molecular targets in the body such as ion channels, enzymes, and receptors. PTAC has been shown to modulate the activity of voltage-gated ion channels and can potentially be used as a treatment for epilepsy and other neurological disorders. It also inhibits the activity of certain enzymes involved in cancer cell proliferation and can potentially be used as a chemotherapeutic agent.
Biochemical and Physiological Effects:
PTAC has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of certain neurotransmitters such as dopamine and serotonin, which can potentially improve cognitive function and mood. PTAC also has anti-inflammatory properties and can potentially be used as a treatment for inflammatory diseases such as arthritis. In cancer research, PTAC has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
PTAC has several advantages for lab experiments such as its ease of synthesis, stability, and low toxicity. It can be easily synthesized in large quantities and can be stored for extended periods without degradation. However, PTAC also has some limitations such as its poor solubility in water, which can make it difficult to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the study of PTAC. One potential direction is to further investigate its mechanism of action and molecular targets in the body. This can potentially lead to the development of new drugs with improved efficacy and fewer side effects. Another direction is to study the pharmacokinetics and pharmacodynamics of PTAC in animal models and humans to determine its safety and efficacy as a potential therapeutic agent. Additionally, the development of new methods for the administration of PTAC in vivo can potentially overcome its poor solubility in water and improve its bioavailability.
Scientific Research Applications
PTAC has been studied for its potential applications in various scientific research areas such as neuroscience, cancer research, and drug discovery. It has been shown to have neuroprotective effects and can potentially be used as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. PTAC has also been studied for its anti-cancer properties and can potentially be used as a chemotherapeutic agent. In drug discovery, PTAC can be used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.
properties
IUPAC Name |
N-[4-(piperidine-1-carbonyl)phenyl]-2-thiophen-2-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c21-17(13-16-5-4-12-23-16)19-15-8-6-14(7-9-15)18(22)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11,13H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAGLRKSGDVWQTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.